N-(4-Methoxy-2-nitrophenyl)-4-methylbenzenesulfonamide

• CAS No.: 3360-81-4
• Molecular Formula: C14H14N2O5S
• Molecular Weight: 322.34 g/mol
• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H14N2O5S/c1-10-3-6-12(7-4-10)22(19,20)15-13-8-5-11(21-2)9-14(13)16(17)18/h3-9,15H,1-2H3
• InChI Key: AIADJAOLOVAOAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-]
• solubility: 44.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-Methoxy-2-nitrophenyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C14H14N2O5S and its molecular weight is 322.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 g of 4-methoxy-2-nitroaniline are stirred at 0° C. in 300 ml of pyridine. 56.7 g of tosyl chloride are added in portions at 0° C. and the mixture is then stirred for two hours at room temperature, left to stand overnight and poured into an ice/water mixture. The crystals obtained are filtered off and washed with water and then with isopropyl ether to give 72.8 g of 2-(4-methylbenzenesulfonylamino)-5-methoxynitrobenzene in the form of crystals melting at 99° C.